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Compound of Interest

Compound Name: 1-Bromo-4-butylbenzene

Cat. No.: B1268048 Get Quote

In-depth Technical Guide: 1-bromo-4-
butylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the formal IUPAC name and a comprehensive list of synonyms

for the chemical compound 1-bromo-4-butylbenzene.

Nomenclature
IUPAC Name: 1-bromo-4-butylbenzene[1][2]

The formal name designated by the International Union of Pure and Applied Chemistry (IUPAC)

for this compound is 1-bromo-4-butylbenzene. This name precisely describes the molecular

structure, indicating a benzene ring substituted with a bromine atom and a butyl group at the

first and fourth positions, respectively.

Synonyms

1-bromo-4-butylbenzene is also known by several other names in scientific literature,

chemical databases, and commercial catalogs. These synonyms are often used

interchangeably and are listed in the table below for easy reference.
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Synonym Source

1-Bromo-4-n-butylbenzene [1][3]

4-Bromo-n-butylbenzene [1][3]

p-Bromobutylbenzene [3]

4-Butylbromobenzene [3]

Benzene, 1-bromo-4-butyl- [1][3]

4-n-Butylbromobenzene [1][3]

p-Butylbromobenzene [3]

4-Butylphenyl bromide [3]

4-(But-1-yl)bromobenzene [1][3]

p-Bromo-n-butylbenzene [3]

4-Bromo-1-butylbenzene [3]

Chemical Identifiers
To further aid in the precise identification of 1-bromo-4-butylbenzene, the following chemical

identifiers are provided.

Identifier Value

CAS Number 41492-05-1[1][2][3][4]

Molecular Formula C₁₀H₁₃Br[1][2][4]

InChI Key BRGVKVZXDWGJBX-UHFFFAOYSA-N[1][2]

SMILES CCCCC1=CC=C(C=C1)Br[1][2]

Logical Relationship of Nomenclature
The relationship between the IUPAC name and its common synonyms is based on different

naming conventions (e.g., ortho-, meta-, para- substitution patterns) and historical naming
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practices. The following diagram illustrates this relationship.

1-bromo-4-butylbenzene

Common Synonyms

is also known as

p-Bromobutylbenzene 4-Bromo-n-butylbenzene Benzene, 1-bromo-4-butyl-

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and common synonyms for 1-bromo-4-
butylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268048#iupac-name-and-synonyms-for-1-bromo-4-
butylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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